Cas no 858117-43-8 (Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-)

Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]- structure
858117-43-8 structure
Product Name:Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
CAS No:858117-43-8
MF:C18H12N2OS
MW:304.365682601929
CID:663286
PubChem ID:11415466
Update Time:2025-04-19

Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
    • phenyl-(5-thiophen-3-yl-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • SCHEMBL858560
    • 858117-43-8
    • DTXSID10465222
    • Inchi: 1S/C18H12N2OS/c21-17(12-4-2-1-3-5-12)16-10-20-18-15(16)8-14(9-19-18)13-6-7-22-11-13/h1-11H,(H,19,20)
    • InChI Key: SBDAWMRXCRMMTK-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=CN=C2C(=C1)C(C(C1C=CC=CC=1)=O)=CN2

Computed Properties

  • Exact Mass: 304.06703418g/mol
  • Monoisotopic Mass: 304.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 74Ų
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